Cas no 133407-38-2 ((methoxymethyl)[(1R)-1-phenylethyl][(trimethylsilyl)methyl]amine)

• Product Name: (methoxymethyl)[(1R)-1-phenylethyl][(trimethylsilyl)methyl]amine
• CAS No: 133407-38-2
• MF: C₁₄H₂₅NOSi
• MW: 251.439904928207
• MDL: MFCD06798959
• CID: 91713
• PubChem ID: 10705920
• Update Time: 2024-11-02

(methoxymethyl)[(1R)-1-phenylethyl][(trimethylsilyl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• (R)-N-(Methoxymethyl)-1-phenyl-N-((trimethylsilyl)methyl)ethanamine
• (R)-(+)-N-Methoxymethyl-N-(trimethylsilyl)methyl-1-phenylethylamine
• (R)-(+)-N-METHOXYMETHYL-N-(TRIMETHYLSILYL)METHYL-1-PHENYLETH
• Methoxymethyl-(1-phenyl-ethyl)-trimethylsilanylmethyl-amine
• (R)-Methoxymethyl-(1-phenyl-ethyl)-trimethylsilanylmethyl-amine
• (R)-N-METHOXYMETHYL-N-(1-PHENYLETHYL)-N-TRIMETHYLSILYLMETHYLAMINE
• N-(R)-α-methylbenzyl-N-(methoxymethyl)-N-((trimethylsilyl)methyl)amine
• (alphaR)-N-(Methoxymethyl)-alpha-methyl-N-[(trimethylsilyl)methyl]benzenemethanamine
• (methoxymethyl)[(1R)-1-phenylethyl][(trimethylsilyl)methyl]amine
• DTXSID50928109
• N-(R)-
• (1R)-N-(methoxymethyl)-1-phenyl-N-(trimethylsilylmethyl)ethanamine
• A-methylbenzyl-N-(methoxymethyl)-N-((trimethylsilyl)methyl)amine
• N-(Methoxymethyl)-1-phenyl-N-[(trimethylsilyl)methyl]ethan-1-amine
• 133407-38-2
• J-502264
• AKOS016844233
• (R)-(+)-N-Methoxymethyl-N-trimethylsilylmethyl-1-phenylethylamine
• FRQGYHCIEIDEAD-CYBMUJFWSA-N
• (R)-N-(methoxymethyl)-1-phenyl-N-((trimethylsilyl)methyl)ethan-1-amine
• C14H25NOSi
• CS-W006291
• (1R)-N-(methoxymethyl)-1-phenyl-N-[(trimethylsilyl)-methyl]ethanamine
• AMY31950
• SCHEMBL1773267
• MFCD06798959
• A806611

• MDL： MFCD06798959
• Inchi： 1S/C14H25NOSi/c1-13(14-9-7-6-8-10-14)15(11-16-2)12-17(3,4)5/h6-10,13H,11-12H2,1-5H3/t13-/m1/s1
• InChI Key： FRQGYHCIEIDEAD-CYBMUJFWSA-N
• SMILES： [Si](C)(C)(C)CN(COC)[C@H](C)C1C=CC=CC=1
• BRN： 4745464

Computed Properties

• Exact Mass: 251.17100
• Monoisotopic Mass: 251.170540955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.926±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 259.4±20.0 ºC (760 Torr),
• Flash Point: 110.7±21.8 ºC,
• Refractive Index: 1.4930
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 12.47000
• LogP: 3.94920
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(methoxymethyl)[(1R)-1-phenylethyl][(trimethylsilyl)methyl]amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides